DSPE-PEG-TCO (MW 2000)

• Molecular Formula: C55H106N3O13P
• Molecular Weight: 1048.4 g/mol
• InChI: InChI=1S/C55H103N2O13P.H3N/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-32-36-40-52(58)66-48-51(69-53(59)41-37-33-28-26-24-22-20-18-16-14-12-10-8-6-4-2)49-68-71(62,63)67-45-43-56-54(60)65-47-46-64-44-42-57-55(61)70-50-38-34-30-29-31-35-39-50;/h29-30,50-51H,3-28,31-49H2,1-2H3,(H,56,60)(H,57,61)(H,62,63);1H3/b30-29+;/t50?,51-;/m1./s1
• InChIKey: AYEPFJRIKLBKJF-IMIKVYQDSA-N

DSPE-PEG-TCO (MW 2000) Selection Guide

DSPE-PEG-TCO (MW 2000) is a PEGylated derivative of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) featuring a trans-cyclooctene (TCO) terminus . This amphiphilic conjugate embeds into lipid bilayers via its DSPE anchor while presenting a 2000 Da polyethylene glycol (PEG) spacer terminated with the TCO moiety, enabling rapid bioorthogonal conjugation with tetrazine-modified partners via the inverse-electron-demand Diels–Alder (IEDDA) reaction . The MW 2000 PEG chain length is specifically chosen to balance extended circulation half-life with adequate surface accessibility of the TCO handle for efficient click reactivity [1].

TCO handle enables rapid IEDDA click conjugation without catalyst

2000 Da PEG spacer balances surface accessibility and extended circulation

DSPE anchor inserts stably into lipid bilayers for nanoparticle functionalization

• [1] Mishra A, Carrascal-Miniño A, Kim J, de Rosales RTM. [68Ga]Ga-THP-tetrazine for bioorthogonal click radiolabelling: pretargeted PET imaging of liposomal nanomedicines. RSC Chem Biol. 2024;5:622-639. View Source

Why Generic Substitution Fails: DSPE-PEG-TCO (MW 2000)

Lipid functionalization with click handles such as maleimide, DBCO, or azide cannot be universally interchanged with TCO-terminated lipids due to fundamental differences in reaction kinetics, bioorthogonality, and compatibility with in vivo pretargeting applications . The IEDDA reaction between TCO and tetrazine proceeds with second-order rate constants exceeding 10^6 M⁻¹ s⁻¹—orders of magnitude faster than maleimide-thiol (10³–10⁴ M⁻¹ s⁻¹) or SPAAC (azide-DBCO) chemistries—enabling efficient conjugation at sub-micromolar concentrations and within biologically relevant timeframes [1]. Furthermore, the 2000 Da PEG spacer length critically influences both the accessibility of the TCO handle for surface ligation and the pharmacokinetic profile of the resulting nanoparticle, parameters that cannot be replicated by lipids bearing different PEG chain lengths or alternative anchor chemistries [2].

Kinetics mismatch

Maleimide-thiol and SPAAC chemistries exhibit orders-of-magnitude slower conjugation, limiting efficient labeling at nanomolar–micromolar concentrations typical of liposome post-functionalization.

Catalyst & biocompatibility concerns

CuAAC requires a cytotoxic copper catalyst; maleimide methods may need reducing agents or pH control that can destabilize sensitive nanocarriers.

PEG spacer length alters performance

Shorter or longer PEG chains (e.g., PEG750, PEG5000) change surface TCO accessibility and nanoparticle pharmacokinetics, making direct substitution without reformulation unreliable.

• [1] Blackman ML, Royzen M, Fox JM. Tetrazine ligation: fast bioconjugation based on inverse-electron-demand Diels–Alder reactivity. J Am Chem Soc. 2008;130(41):13518-13519. View Source
• [2] Mishra A, Carrascal-Miniño A, Kim J, de Rosales RTM. [68Ga]Ga-THP-tetrazine for bioorthogonal click radiolabelling: pretargeted PET imaging of liposomal nanomedicines. RSC Chem Biol. 2024;5:622-639. View Source

DSPE-PEG-TCO (MW 2000) Differentiation Evidence

IEDDA Kinetics vs. Other Click Chemistries

The IEDDA reaction between TCO and tetrazine proceeds with second-order rate constants up to 10⁶–10⁷ M⁻¹ s⁻¹, representing a >100-fold kinetic advantage over SPAAC (azide-DBCO) and a >1000-fold advantage over maleimide-thiol conjugation, enabling complete liposome labeling within minutes at sub-micromolar concentrations [1].

IEDDA Kinetics

Class-level

TCO-tetrazine: 10⁶–10⁷ M⁻¹ s⁻¹
Maleimide-thiol: 10³–10⁴ M⁻¹ s⁻¹
SPAAC (azide-DBCO): 10²–10³ M⁻¹ s⁻¹
Reported 100–1000× faster

Supports rapid liposome surface labeling at low concentrations

Kinetic advantage may vary with tetrazine partner structure

Evidence Dimension	Second-order reaction rate constant
Target Compound Data	10⁶–10⁷ M⁻¹ s⁻¹ (TCO-tetrazine IEDDA reaction)
Comparator Or Baseline	10³–10⁴ M⁻¹ s⁻¹ (maleimide-thiol); 10²–10³ M⁻¹ s⁻¹ (SPAAC/azide-DBCO)
Quantified Difference	100- to 1000-fold faster
Conditions	Aqueous buffer, neutral pH, room temperature

Why This Matters

Ultra-fast kinetics enable near-quantitative surface functionalization at low ligand concentrations and short incubation times, critical for preserving nanoparticle integrity and minimizing aggregation during post-formulation modifications.

• [1] Mishra A, Carrascal-Miniño A, Kim J, de Rosales RTM. [68Ga]Ga-THP-tetrazine for bioorthogonal click radiolabelling: pretargeted PET imaging of liposomal nanomedicines. RSC Chem Biol. 2024;5:622-639. View Source

Serum Stability of TCO-Liposome Conjugates

TCO-PEGylated liposomes radiolabeled with [67Ga]Ga-THP-tetrazine via IEDDA click chemistry retained 91 ± 4% radiochemical stability after 48 hours of incubation in human serum at 37°C [1].

Serum Stability

Reported

91 ± 4% intact conjugate after 48 h
Human serum, 37°C

Supports reliable in vivo tracking with minimal signal loss

Stability may differ in other biological matrices

Evidence Dimension	Radiochemical stability (intact conjugate) in human serum
Target Compound Data	91 ± 4% intact after 48 h
Comparator Or Baseline	Not applicable (absolute stability measurement); 100% at t=0
Quantified Difference	9% degradation over 48 h
Conditions	Human serum, 37°C, 48 h incubation

Why This Matters

Demonstrates that TCO-tetrazine conjugates formed on DSPE-PEG(2000)-TCO-functionalized liposomes remain stable under physiologically relevant conditions, supporting reliable in vivo tracking and reducing the risk of signal loss due to premature linker cleavage.

• [1] Mishra A, Carrascal-Miniño A, Kim J, de Rosales RTM. [68Ga]Ga-THP-tetrazine for bioorthogonal click radiolabelling: pretargeted PET imaging of liposomal nanomedicines. RSC Chem Biol. 2024;5:622-639. View Source

Size Integrity of TCO-Liposomes by DLS

Surface functionalization of PEGylated liposomes with DSPE-PEG(2000)-TCO had no impact on the hydrodynamic size of the nanoparticles as confirmed by dynamic light scattering (DLS) [1].

Size Integrity

Head-to-head

No significant change in hydrodynamic diameter (DLS) vs. unmodified liposomes

Maintains colloidal stability and predictable batch consistency

Quantitative particle size values not reported

Evidence Dimension	Hydrodynamic diameter (Z-average)
Target Compound Data	Unchanged from baseline (numerical values not specified in text)
Comparator Or Baseline	Unmodified PEGylated liposomes
Quantified Difference	No statistically significant change
Conditions	Aqueous buffer, room temperature DLS measurement

Why This Matters

Confirms that incorporating DSPE-PEG(2000)-TCO does not alter nanoparticle colloidal properties or trigger aggregation, ensuring batch-to-batch reproducibility and predictable in vivo biodistribution profiles.

• [1] Mishra A, Carrascal-Miniño A, Kim J, de Rosales RTM. [68Ga]Ga-THP-tetrazine for bioorthogonal click radiolabelling: pretargeted PET imaging of liposomal nanomedicines. RSC Chem Biol. 2024;5:622-639. View Source

Catalyst-Free Bioorthogonal IEDDA Ligation

The TCO-tetrazine IEDDA reaction proceeds efficiently under neutral, aqueous conditions without requiring copper catalysts or reducing agents, in contrast to copper-catalyzed azide-alkyne cycloaddition (CuAAC) which exhibits cytotoxicity concerns, and maleimide-thiol conjugation which suffers from thiol oxidation and maleimide hydrolysis [1].

Catalyst-Free Ligation

Class-level

No Cu catalyst or reducing agent required
Proceeds in PBS, pH 6.8–7.4, ambient temperature

Eliminates cytotoxic contamination risks for sensitive biomolecules

Class-level inference; verify biocompatibility with your tetrazine probe

Evidence Dimension	Catalyst requirement and biocompatibility
Target Compound Data	Catalyst-free, proceeds at pH 6.8–7.4 in PBS or HEPES buffer
Comparator Or Baseline	CuAAC: requires cytotoxic Cu(I) catalyst; Maleimide: requires reducing agent (TCEP) and pH 6.5–7.0
Quantified Difference	No catalyst or reducing agent required vs. Cu(I) toxicity risk and maleimide oxidation sensitivity
Conditions	PBS or HEPES buffer, pH ~6.8–7.4, ambient temperature

Why This Matters

Eliminates cytotoxic catalyst contamination risks and simplifies post-formulation workflows, making DSPE-PEG-TCO compatible with sensitive biologics (antibodies, peptides) and enabling pretargeted in vivo click strategies.

• [1] Mishra A, Carrascal-Miniño A, Kim J, de Rosales RTM. [68Ga]Ga-THP-tetrazine for bioorthogonal click radiolabelling: pretargeted PET imaging of liposomal nanomedicines. RSC Chem Biol. 2024;5:622-639. View Source

Pretargeted PET Imaging of TCO-Liposomes

In vivo pretargeted PET imaging using DSPE-PEG(2000)-TCO-functionalized liposomes and [68Ga]Ga-THP-tetrazine demonstrated specific radiolabeling of liposomes accumulated in the liver and spleen, with no detectable labeling of liposomes in the blood pool or tumor tissue [1].

Pretargeted PET Imaging

Head-to-head

Positive click labeling: liver, spleen
Negative labeling: blood pool, tumor

Indicates tissue-resident liposome TCO accessibility for pretargeting

Model-specific murine data; validate in your system

Evidence Dimension	In vivo click radiolabeling efficiency by tissue compartment
Target Compound Data	Positive labeling: liver and spleen; Negative labeling: blood pool and tumor
Comparator Or Baseline	Directly radiolabeled 67Ga-THP-PEG-liposomes (control)
Quantified Difference	Compartment-specific labeling observed (positive in reticuloendothelial system organs, negative in circulation)
Conditions	Healthy mice and syngeneic WEHI-164 fibrosarcoma murine model; PET/CT imaging

Why This Matters

Validates DSPE-PEG-TCO as a functional handle for pretargeted imaging applications and reveals tissue-specific accessibility of TCO on circulating versus tissue-resident liposomes, informing experimental design for biodistribution studies.

• [1] Mishra A, Carrascal-Miniño A, Kim J, de Rosales RTM. [68Ga]Ga-THP-tetrazine for bioorthogonal click radiolabelling: pretargeted PET imaging of liposomal nanomedicines. RSC Chem Biol. 2024;5:622-639. View Source

DSPE-PEG-TCO (MW 2000) Application Scenarios

Post-Formulation Surface Functionalization of Liposomes

DSPE-PEG-TCO can be incorporated into lipid nanoparticle (LNP) or liposome formulations at the manufacturing stage, with the TCO handle remaining accessible on the particle surface for subsequent conjugation of tetrazine-modified targeting ligands, fluorophores, or radiotracers after particle purification and quality control. The ultra-fast IEDDA kinetics (10⁶–10⁷ M⁻¹ s⁻¹) enable near-complete labeling within minutes at low reactant concentrations, minimizing particle aggregation and preserving size integrity as confirmed by DLS [1]. This workflow is particularly valuable for producing ligand-targeted liposomes where the ligand is sensitive to the high-shear or organic solvent conditions used during nanoparticle formulation.

Pretargeted PET Imaging of Nanomedicines

DSPE-PEG-TCO-functionalized liposomes serve as the primary targeting vector in pretargeted nuclear imaging strategies. The TCO moiety remains stable in circulation, allowing the nanoparticle to accumulate at target tissues over extended periods (hours to days). A subsequently administered tetrazine-bearing radiotracer ([68Ga]Ga-THP-tetrazine) rapidly clicks to the TCO handle on tissue-resident liposomes, enabling visualization with short-lived PET isotopes while maintaining low background signal [1]. In vivo studies have validated this approach in murine models, with specific labeling observed in reticuloendothelial organs (liver, spleen) [1].

Modular Assembly of Theranostic Liposomes

DSPE-PEG-TCO enables modular, stepwise assembly of complex liposomal formulations bearing multiple functional components. Different tetrazine-modified moieties—such as fluorescent dyes for optical tracking, chelators for radiometals, and targeting peptides or antibodies—can be clicked onto the same TCO-functionalized liposome core in a controlled, sequential manner. The catalyst-free, bioorthogonal nature of the IEDDA reaction preserves the activity of sensitive biomolecules, while the 91 ± 4% radiochemical stability of the resulting conjugate after 48 h in human serum supports reliable in vivo performance [1].

Cell Membrane Engineering for Cell Tracking

DSPE-PEG-TCO spontaneously inserts into phospholipid bilayers, enabling rapid and stable functionalization of cell membranes with TCO handles for subsequent click-mediated attachment of tetrazine-modified probes. This approach allows for live-cell surface labeling without genetic modification or metabolic engineering, facilitating cell tracking, cell-cell interaction studies, and ex vivo cell engineering prior to adoptive transfer. The 2000 Da PEG spacer provides sufficient steric relief to minimize steric hindrance of the TCO handle while maintaining membrane anchoring stability [1] .

Application

Selection Property

Validation Focus

Post-formulation liposome surface modification

TCO handle for rapid IEDDA click conjugation

Confirm nanoparticle size and stability after labeling

Pretargeted nanoparticle imaging

Serum-stable TCO-tetrazine linkage for delayed radiotracer

Validate tissue-specific click labeling in model

Modular assembly of multi-functional liposomes

Catalyst-free click for sequential biomolecule attachment

Ensure retained activity of clicked targeting ligands

Live-cell membrane engineering

Spontaneous DSPE bilayer insertion with PEG2000 spacer

Assess TCO surface accessibility and membrane retention

• [1] Mishra A, Carrascal-Miniño A, Kim J, de Rosales RTM. [68Ga]Ga-THP-tetrazine for bioorthogonal click radiolabelling: pretargeted PET imaging of liposomal nanomedicines. RSC Chem Biol. 2024;5:622-639. View Source